2-(4-Pyridyl)propane-1,2-diol

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 2-pyridin-4-ylpropane-1,2-diol
• InChI: InChI=1S/C8H11NO2/c1-8(11,6-10)7-2-4-9-5-3-7/h2-5,10-11H,6H2,1H3
• InChI Key: BPNFTOHKJKYSQX-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)(C1=CC=NC=C1)O

Description

2-(4-Pyridyl)propane-1,2-diol is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.18 g/mol. The purity is usually 95%.
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A solution of potassium permanganate (10.6 g) and magnesium sulphate (4.0 g) in water (250 cm3) was added at 0° to a mechanically stirred solution of 4-isopropenyl pyridine (14.8 g) in acetone (150 cm3) over 0.5 hours. After a further 0.5 hours at 0°, the mixture was warmed to room temperature over 1 hour, hydroquinone (0.01 g) was added and the mixture was filtered through "Avicel" (Trademark) to remove manganese dioxide. Solvents were removed in vacuo yielding a viscous oil which was chromatographed on silica ("Merck" 60.9385) eluting with methanol:chloroform, 1:19, to give 2-(4-pyridyl)propan-1,2-diol as an oil (6.0 g).